Cas no 36915-65-8 (Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1))

• Product Name: Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1)
• CAS No: 36915-65-8
• MF: C₁₈H₃₅NaO₅S
• MW: 386.522276163101
• CID: 307023
• PubChem ID: 23688965
• Update Time: 2025-04-19

Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1)
• sodium,2-hexadecanoyloxyethanesulfonate
• Hexadecanoic acid, 2-sulfoethyl ester, sodium salt
• sodium 2-(hexadecanoyloxy)ethanesulfonate
• Sodium 2-(palmitoyloxy)ethane-1-sulphonate
• 36915-65-8
• NS00030119
• O4087ZSO8U
• SCHEMBL9713176
• Hexadecanoic acid, 2-sulfoethyl ester, sodium salt (1:1)
• Q27285300
• EINECS 253-273-5
• Sodium palmitoyl isethionate
• UNII-O4087ZSO8U
• DTXSID4042040
• Sodium 2-(palmitoyloxy)ethane-1-sulfonate

• Inchi： 1S/C18H36O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(19)23-16-17-24(20,21)22;/h2-17H2,1H3,(H,20,21,22);/q;+1/p-1
• InChI Key： KWFZLOFTBBTQIE-UHFFFAOYSA-M
• SMILES： S(CCOC(CCCCCCCCCCCCCCC)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 386.21045
• Monoisotopic Mass: 386.21028967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 83.5